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Compound of Interest

Compound Name: 1-Pentanamine, N,N-diethyl

Cat. No.: B15496606

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 1-Pentanamine, N,N-diethyl, a flammable and corrosive amine, to empower you with
the knowledge to operate safely and effectively.

Chemical and Physical Properties

A thorough understanding of a chemical's properties is the foundation of safe handling.

Property Value

Molecular Formula C9H21NJ1]

Molecular Weight 143.27 g/mol [1]
Appearance Colorless liquid

Odor Pungent

Boiling Point Not explicitly available
Flash Point -23°C/-9.4 °F[2]
Solubility Soluble in water[2]

Hazard Identification and Personal Protective Equipment (PPE)
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1-Pentanamine, N,N-diethyl is classified with multiple hazards, necessitating stringent safety
measures. It is a highly flammable liquid and vapor, harmful if swallowed or in contact with skin,
and can cause severe skin burns and eye damage.[3] Adherence to the following PPE
protocols is mandatory.
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Hazard

GHS Classification

Recommended Personal
Protective Equipment
(PPE)

Flammability

Flammable liquids: Category
2[3]

- Keep away from heat, sparks,
open flames, and hot surfaces.
[2][3] - Use explosion-proof
electrical, ventilating, and
lighting equipment.[2][3] - Use
only non-sparking tools.[2][3] -
Take precautionary measures

against static discharge.[2][3]

- Do not eat, drink, or smoke

when using this product.[3] -

Acute Toxicity (Oral Category 4[3
y (Oral) gory 4[3] Wash skin thoroughly after
handling.[3]
- Wear protective gloves and
Acute Toxicity (Dermal) Category 4[3] clothing to prevent skin

exposure.[2]

Skin Corrosion/Irritation

Category 1B[3]

- Wear protective gloves,
protective clothing, eye

protection, and face protection.

[3]

Serious Eye Damage/Irritation

Category 1[3]

- Wear eye protection/face
protection.[3] Ensure eyewash
stations and safety showers

are close to the workstation.[2]

Aquatic Hazard

Short-term (acute) aquatic
hazard: Category 3 Long-term
(chronic) aquatic hazard:

Category 3[3]

- Avoid release to the

environment.[3]

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling 1-Pentanamine, N,N-diethyl is crucial for minimizing risks.
The following workflow outlines the necessary steps from preparation to disposal.

==

Click to download full resolution via product page
Workflow for handling 1-Pentanamine, N,N-diethyl.
Experimental Protocols
1. Preparation:

e Risk Assessment: Before any procedure, conduct a thorough risk assessment, considering
the quantities of 1-Pentanamine, N,N-diethyl being used and the specific experimental
conditions.

o Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves (e.qg.,
nitrile), a flame-resistant lab coat, and chemical splash goggles.[4][5] A face shield is
recommended when handling larger quantities or when there is a splash hazard.

o Ventilation: All handling of 1-Pentanamine, N,N-diethyl must be performed in a certified
chemical fume hood to prevent inhalation of vapors.[2]

2. Handling and Use:

e Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all
containers and equipment are properly grounded and bonded.[2][3]
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e Incompatible Materials: Keep 1-Pentanamine, N,N-diethyl away from acids and strong
oxidizing agents.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated
for flammable liquids.[2]

3. Spill and Emergency Procedures:

e Minor Spills: For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[2]

e Major Spills: In the event of a large spill, evacuate the area immediately and contact your
institution's emergency response team.

o First Aid:

[¢]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin
with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[2]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[2]
Seek immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water.[2] Seek immediate
medical attention.[2]

Disposal Plan

Proper disposal of 1-Pentanamine, N,N-diethyl and its contaminated materials is crucial to
protect the environment and comply with regulations.

o Waste Collection: Collect all waste containing 1-Pentanamine, N,N-diethyl, including
contaminated absorbents and disposable PPE, in a clearly labeled, sealed container.
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o Waste Storage: Store the waste container in a designated, well-ventilated area away from
incompatible materials.

» Disposal: Dispose of the chemical waste through your institution's approved hazardous
waste disposal program. Do not pour it down the drain.[6] All disposal practices must adhere
to local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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